Cas no 83656-86-4 (Benzo[b]naphtho[2,3-d]thiophene,3-methyl-)

• Product Name: Benzo[b]naphtho[2,3-d]thiophene,3-methyl-
• CAS No: 83656-86-4
• MF: C₁₇H₁₂S
• MW: 248.342183113098
• CID: 731397
• PubChem ID: 150057
• Update Time: 2025-04-19

Benzo[b]naphtho[2,3-d]thiophene,3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]naphtho[2,3-d]thiophene,3-methyl-
• 3-methylnaphtho[2,3-b][1]benzothiole
• DTXSID70232497
• Benzo[b]naphtho[2,3]thiophene, 3-methyl
• SCHEMBL14134052
• Benzo[b]naphtho[2,3-d]thiophene, 3-methyl
• 83656-86-4
• Benzo(b)naphtho(2,3-d)thiophene, 3-methyl-
• ADVOIMLBBCTUOC-UHFFFAOYSA-N

• Inchi： 1S/C17H12S/c1-11-6-7-14-15-9-12-4-2-3-5-13(12)10-17(15)18-16(14)8-11/h2-10H,1H3
• InChI Key： ADVOIMLBBCTUOC-UHFFFAOYSA-N
• SMILES： S1C2C=C(C)C=CC=2C2C=C3C=CC=CC3=CC1=2

Computed Properties

• Exact Mass: 248.066
• Monoisotopic Mass: 248.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.257
• Boiling Point: 446.5°Cat760mmHg
• Flash Point: 168.8°C
• Refractive Index: 1.781

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthothiophenes